Cas no 84353-10-6 (2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole)

• Product Name: 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole
• CAS No: 84353-10-6
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• MDL: MFCD18805188
• CID: 707212
• PubChem ID: 12816262
• Update Time: 2025-11-02

2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-methoxy-5-(methoxymethyl)-
• 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole
• 84353-10-6
• EN300-25683767

• MDL： MFCD18805188
• Inchi： 1S/C5H8N2O2S/c1-8-3-4-6-7-5(9-2)10-4/h3H2,1-2H3
• InChI Key： PTFZHMGVQCBASS-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1COC)OC

Computed Properties

• Exact Mass: 160.03064868g/mol
• Monoisotopic Mass: 160.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole

Exploring the Versatile Applications of 2-Methoxy-5-(Methoxymethyl)-1,3,4-Thiadiazole (CAS No. 84353-10-6)

2-Methoxy-5-(methoxymethyl)-1,3,4-thiadiazole (CAS No. 84353-10-6) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and diverse applications. This thiadiazole derivative belongs to the class of methoxy-substituted heterocycles, which are known for their remarkable stability and reactivity. The compound features a 1,3,4-thiadiazole core with two methoxy groups at positions 2 and 5, making it particularly interesting for various chemical transformations and industrial applications.

One of the most intriguing aspects of 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole is its role in the development of novel pharmaceutical intermediates. Researchers have been exploring this compound as a potential building block for drug discovery, particularly in the synthesis of antimicrobial agents and anti-inflammatory compounds. The presence of both methoxy groups and the thiadiazole ring contributes to its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

In the field of agrochemicals, CAS 84353-10-6 has shown promise as a precursor for the development of new crop protection agents. The compound's structural features make it suitable for creating derivatives with potential herbicidal or fungicidal activities. Recent studies have focused on optimizing its structure-activity relationships to enhance its efficacy while maintaining environmental safety, addressing the growing demand for sustainable agriculture solutions.

The physical and chemical properties of 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole contribute significantly to its versatility. With a molecular weight of 176.22 g/mol and the presence of both electron-donating methoxy groups and the electron-withdrawing thiadiazole ring, this compound exhibits interesting electronic characteristics that make it valuable in material science applications. Researchers are investigating its potential use in organic electronics, particularly as a component in conductive polymers or photovoltaic materials.

From a synthetic chemistry perspective, 84353-10-6 offers numerous possibilities for chemical modifications. The methoxymethyl group at position 5 provides an excellent handle for further functionalization, allowing chemists to create a wide range of derivatives. This flexibility has led to increased interest in the compound for combinatorial chemistry approaches and high-throughput screening applications in drug discovery programs.

The market trends for 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole reflect the growing demand for specialized fine chemicals in various industries. As pharmaceutical and agrochemical companies continue to seek novel chemical entities, compounds like CAS 84353-10-6 are becoming increasingly valuable. The current focus on green chemistry principles has also driven innovation in the synthesis and application of this compound, with researchers developing more environmentally friendly production methods.

Quality control and analytical characterization of 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole are crucial aspects of its commercial production. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound meets the stringent purity requirements of various applications. The development of robust analytical methods for this compound has been an active area of research, particularly for pharmaceutical-grade material.

Looking to the future, 84353-10-6 is poised to play an important role in several emerging technologies. Its potential applications in bioconjugation chemistry, materials science, and catalysis are currently being explored. As the scientific community continues to uncover new properties and applications for this versatile compound, its significance in both academic research and industrial applications is expected to grow substantially in the coming years.

For researchers and industry professionals working with 2-methoxy-5-(methoxymethyl)-1,3,4-thiadiazole, understanding its structure-property relationships is key to unlocking its full potential. The compound's unique combination of electronic properties, chemical stability, and functional group versatility makes it a valuable tool in modern chemical research and development. As synthetic methodologies continue to advance, we can expect to see even more innovative applications for this remarkable heterocyclic compound.